
An In-depth Technical Guide to the Physical and
Chemical Properties of Dihydrotrichotetronine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dihydrotrichotetronine
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For Researchers, Scientists, and Drug Development Professionals

Abstract
Dihydrotrichotetronine, a member of the sorbicillinoid family of fungal metabolites, is a

polyketide natural product with a complex and highly oxygenated framework. First isolated from

the deep-sea sediment-derived fungus Penicillium sp. SCSIO06871, this compound has

garnered interest within the scientific community for its potential biological activities. This

technical guide provides a comprehensive overview of the known physical and chemical

properties of Dihydrotrichotetronine, detailed experimental protocols for its isolation and

characterization, and an exploration of its potential biological significance. The information

presented herein is intended to serve as a foundational resource for researchers engaged in

natural product chemistry, drug discovery, and related fields.

Physicochemical Properties
To date, detailed experimental data on the physical properties of Dihydrotrichotetronine
remain limited in publicly accessible literature. However, based on its reported isolation and

characterization, several key chemical identifiers and properties have been established.[1]
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Property Value Source

CAS Number 199729-13-0 [1]

Molecular Formula C₂₈H₃₄O₈ [1]

Molecular Weight 498.56 g/mol [1]

Compound Class Sorbicillinoid [1]

Appearance

Not explicitly reported, but

related compounds are often

powders or oils.

Solubility

Not explicitly reported, but

likely soluble in moderately

polar organic solvents like

methanol, ethyl acetate, and

chloroform, similar to other

sorbicillinoids.

Optical Rotation Not explicitly reported.

UV Absorption Not explicitly reported.

Chemical Structure and Characterization
The structure of Dihydrotrichotetronine was elucidated through extensive spectroscopic

analysis, primarily Nuclear Magnetic Resonance (NMR) and High-Resolution Mass

Spectrometry (HRMS).

Spectroscopic Data
While the full detailed NMR and MS spectra are typically found in the primary research

literature, the following represents the type of data used for its structural confirmation:

¹H NMR: Provides information on the chemical environment and connectivity of hydrogen

atoms within the molecule. Key signals would correspond to the protons of the sorbyl side

chain, the polyketide core, and any hydroxyl or methine groups.
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¹³C NMR: Reveals the number and types of carbon atoms present in the molecule, including

carbonyls, olefins, and saturated carbons.

2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the

connectivity between protons and carbons, allowing for the complete assembly of the

molecular structure.

High-Resolution Mass Spectrometry (HRMS): This technique provides a highly accurate

measurement of the molecule's mass, which is used to confirm the elemental composition

and molecular formula.

Experimental Protocols
The isolation and characterization of Dihydrotrichotetronine involve a multi-step process,

beginning with fungal fermentation and culminating in spectroscopic analysis. The following is a

generalized workflow based on typical methods for isolating fungal secondary metabolites.

Fungal Fermentation and Extraction
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Growth
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Crude Extract
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Caption: Workflow for Fungal Fermentation and Extraction.
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Isolation and Purification
The crude extract containing a mixture of metabolites is subjected to various chromatographic

techniques to isolate Dihydrotrichotetronine.

Chromatographic Separation

Crude Extract

Silica Gel Column Chromatography

Initial Fractionation

Sephadex LH-20 Chromatography

Further Separation

Preparative HPLC

Final Purification

Pure Dihydrotrichotetronine
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Caption: Chromatographic Isolation and Purification Workflow.

Structure Elucidation
The purified compound is then analyzed using spectroscopic methods to determine its

chemical structure.
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Spectroscopic Analysis

Pure Dihydrotrichotetronine
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Determine Molecular Formula

1D and 2D NMR Spectroscopy
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Elucidated Structure
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Caption: Workflow for Structure Elucidation.

Biological Activity and Signaling Pathways
Dihydrotrichotetronine belongs to the sorbicillinoid class of natural products, which are

known to exhibit a wide range of biological activities, including antimicrobial, antiviral, and

cytotoxic effects.[2][3] The biological activity of Dihydrotrichotetronine itself has not been

extensively reported. However, related trichothecene mycotoxins are well-documented

inhibitors of eukaryotic protein synthesis.

Potential Mechanism of Action
The characteristic 12,13-epoxytrichothec-9-ene (EPT) core of many trichothecenes is

responsible for their ability to bind to the 60S ribosomal subunit, thereby inhibiting peptidyl

transferase activity and halting protein elongation. While Dihydrotrichotetronine is a

sorbicillinoid and not a classical trichothecene, the potential for protein synthesis inhibition or

other cytotoxic mechanisms warrants investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. mdpi.com [mdpi.com]

3. Sorbicillinoids from Fungi and Their Bioactivities - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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